Cas no 148990-00-5 (5H-Imidazo[1,2-a][1,4]diazepine, 6,7,8,9-tetrahydro-9-phenyl-)

• Product Name: 5H-Imidazo[1,2-a][1,4]diazepine, 6,7,8,9-tetrahydro-9-phenyl-
• CAS No: 148990-00-5
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 3782027
• PubChem ID: 71090754
• Update Time: 2025-08-09

5H-Imidazo[1,2-a][1,4]diazepine, 6,7,8,9-tetrahydro-9-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5H-Imidazo[1,2-a][1,4]diazepine, 6,7,8,9-tetrahydro-9-phenyl-
• 9-PHENYL-6,7,8,9-TETRAHYDRO-5H-IMIDAZO[1,2-A][1,4]DIAZEPINE
• 148990-00-5
• SCHEMBL14160384

• Inchi： 1S/C13H15N3/c1-2-5-11(6-3-1)12-13-15-8-10-16(13)9-4-7-14-12/h1-3,5-6,8,10,12,14H,4,7,9H2
• InChI Key： HZBZPUJBOPLCKH-UHFFFAOYSA-N
• SMILES： N12C=CN=C1C(C1=CC=CC=C1)NCCC2

Computed Properties

• Exact Mass: 213.126597491Da
• Monoisotopic Mass: 213.126597491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.9Ų

Additional information on 5H-Imidazo[1,2-a][1,4]diazepine, 6,7,8,9-tetrahydro-9-phenyl-

5H-Imidazo[1,2-a][1,4]diazepine, 6,7,8,9-tetrahydro-9-phenyl- (CAS No. 148990-00-5)

The compound 5H-Imidazo[1,2-a][1,4]diazepine, specifically the 6,7,8,9-tetrahydro-9-phenyl derivative (CAS No. 148990-00-5), is a heterocyclic aromatic compound with a unique structural arrangement that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of diazepines, which are seven-membered rings containing two nitrogen atoms. The imidazo[1,2-a] ring system adds further complexity to its structure by introducing an additional five-membered ring fused to the diazepine core.

The 6,7,8,9-tetrahydro designation indicates that this compound features a partially saturated ring system within the diazepine framework. The presence of a phenyl group at the 9-position introduces aromaticity and potentially enhances the compound's stability and reactivity. This structural feature also suggests that the molecule may exhibit unique electronic properties and reactivity patterns compared to its fully unsaturated counterparts.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed various synthetic strategies to construct the imidazo[1,2-a][1,4]diazepine framework. One notable approach involves the use of Michael addition reactions followed by cyclization steps to form the heterocyclic core. The incorporation of the phenyl group has been achieved through Friedel-Crafts alkylation or Suzuki coupling reactions depending on the desired regioselectivity and scalability of the synthesis.

The pharmacological properties of 5H-imidazo[1,2-a][1,4]diazepine derivatives have been explored in several recent studies. In particular, this compound has shown potential as a modulator of ion channels and receptors involved in pain signaling pathways. Preclinical studies have demonstrated that it exhibits selective binding affinity for certain voltage-gated sodium channels (Nav), which are key targets in the development of anticonvulsant and analgesic agents.

Moreover, computational modeling studies have provided insights into the molecular interactions responsible for its biological activity. Docking simulations suggest that the phenyl group plays a critical role in stabilizing interactions with target proteins by contributing to hydrophobic interactions and π–π stacking effects. This understanding has informed ongoing efforts to optimize the compound's bioavailability and efficacy through medicinal chemistry approaches such as bioisosteric replacements and conformational restriction.

In terms of applications beyond pharmacology, 6,7,8,9-tetrahydro-imidazo[1,2-a][1,4]diazepines have been investigated for their potential use in materials science. Their rigid heterocyclic framework makes them suitable candidates for constructing functional materials such as coordination polymers or metalloorganic frameworks (MOFs). Recent research has highlighted their ability to act as ligands for transition metals like copper(II) and zinc(II), leading to highly porous structures with potential applications in gas storage and catalysis.

Looking ahead, collaborative efforts between chemists and biologists are expected to further elucidate the therapeutic potential of this compound class. Ongoing clinical trials are evaluating its safety profile and pharmacokinetics in animal models with promising results suggesting minimal off-target effects at therapeutic concentrations.

In summary, CAS No. 148990-00-5, or 5H-imidazo[1,,a][,,]diazepine derivatives, represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure provides a foundation for innovative research directions in drug discovery and materials science while maintaining compliance with regulatory standards for chemical safety and environmental impact.